4-(Dibutylamino)-6-methoxy-1,3,5-triazine-2-carboxamide

• Molecular Formula: C13H23N5O2
• Molecular Weight: 281.35 g/mol
• IUPAC Name: 4-(dibutylamino)-6-methoxy-1,3,5-triazine-2-carboxamide
• InChI: InChI=1S/C13H23N5O2/c1-4-6-8-18(9-7-5-2)12-15-11(10(14)19)16-13(17-12)20-3/h4-9H2,1-3H3,(H2,14,19)
• InChI Key: LGLIOEKKLJNNDX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)C1=NC(=NC(=N1)C(=O)N)OC

Description

4-(Dibutylamino)-6-methoxy-1,3,5-triazine-2-carboxamide is a chemical compound that belongs to the triazine family Triazines are heterocyclic compounds that contain three nitrogen atoms in a six-membered ring This particular compound is characterized by the presence of a dibutylamino group, a methoxy group, and a carboxamide group attached to the triazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Dibutylamino)-6-methoxy-1,3,5-triazine-2-carboxamide typically involves multiple steps. One common method starts with the preparation of the triazine ring, followed by the introduction of the dibutylamino, methoxy, and carboxamide groups. The reaction conditions often include the use of solvents like methanol and catalysts such as Lewis acids. The process may involve steps like addition reactions, condensation reactions, and cyclization reactions .

Industrial Production Methods

In an industrial setting, the production of this compound may be scaled up using continuous flow reactors to ensure consistent quality and yield. The process optimization focuses on minimizing waste and improving the efficiency of each reaction step. Industrial methods also emphasize the use of green chemistry principles to reduce the environmental impact of the synthesis .

Chemical Reactions Analysis

Types of Reactions

4-(Dibutylamino)-6-methoxy-1,3,5-triazine-2-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: It can be reduced using reducing agents to yield different reduced forms.

Substitution: The dibutylamino, methoxy, or carboxamide groups can be substituted with other functional groups under appropriate conditions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and substitution reagents like halogens. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and the use of catalysts .

Major Products

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted triazine compounds .

Scientific Research Applications

4-(Dibutylamino)-6-methoxy-1,3,5-triazine-2-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the development of new materials, including polymers and coatings, due to its unique chemical properties .

Mechanism of Action

The mechanism of action of 4-(Dibutylamino)-6-methoxy-1,3,5-triazine-2-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or interference with cellular signaling processes .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-(Dibutylamino)-6-methoxy-1,3,5-triazine-2-carboxamide include other triazine derivatives with different substituents. Examples include 4-amino-2,6-dimethoxypyrimidine and 2-chloro-4,6-dimethoxypyrimidine .

Uniqueness

What sets this compound apart is its specific combination of functional groups, which confer unique chemical and biological properties. This makes it a valuable compound for research and industrial applications .